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Compound of Interest

Compound Name: Perindoprilat Lactam B

CAS No.: 130061-28-8

Cat. No.: B583970

Get Quote

An In-Depth Guide to the Proper Disposal of Perindoprilat Lactam B for Laboratory

Professionals

The integrity of scientific research extends beyond the bench; it encompasses the entire

lifecycle of chemical reagents, including their responsible disposal. Perindoprilat Lactam B, a

known impurity and metabolite of the ACE inhibitor Perindopril, requires careful handling and a

structured disposal plan to ensure laboratory safety and environmental protection. This guide

provides a comprehensive, step-by-step protocol for the proper disposal of Perindoprilat
Lactam B, grounded in regulatory compliance and scientific best practices.

Hazard Identification and Risk Assessment
Before handling any chemical, a thorough understanding of its potential hazards is paramount.

Perindoprilat Lactam B is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.

While some safety data sheets (SDS) may state that the product is not classified as a

"Hazardous Chemical" under OSHA's Hazard Communication Standard (29 CFR 1910.1200),

the GHS classifications warrant a cautious approach[1]. Therefore, it should be handled as a

potentially hazardous substance, and personal protective equipment (PPE), including gloves,

eye protection, and a lab coat, should be worn at all times.

Table 1: Chemical and Hazard Summary for Perindoprilat Lactam B

Property Information Source

Chemical Name

(2S)-2-[(3S,5aS,9aS,10aR)-3-

methyl-1,4-dioxo-

5a,6,7,8,9,9a,10,10a-

octahydro-3H-pyrazino[1,2-

a]indol-2-yl]pentanoic acid

[2]

CAS Number 130061-28-8 [2]

Molecular Formula C17H26N2O4 [2]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Recommended Disposal

Dispose of contents/container

to an approved waste disposal

plant.

Regulatory Framework for Chemical Waste Disposal
The disposal of laboratory chemicals in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA)[3]. Pharmaceutical waste, in particular, has specific management standards[4]. A key

principle of these regulations is the prohibition of disposing of hazardous waste

pharmaceuticals down the drain[5][6].
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Step-by-Step Disposal Protocol for Perindoprilat
Lactam B
The following protocol outlines the necessary steps for the safe and compliant disposal of

Perindoprilat Lactam B from a laboratory setting.

Waste Segregation and Collection
Proper segregation of chemical waste at the source is critical to prevent dangerous reactions

and ensure proper disposal[7].

Step 1: Designate a Waste Container. Use a dedicated, properly labeled hazardous waste

container for Perindoprilat Lactam B waste. The container must be made of a material

compatible with the chemical and be in good condition with a secure lid[7]. The original

container is often the best choice for storing the waste[7].

Step 2: Collect Solid Waste. Place any unused or expired solid Perindoprilat Lactam B
directly into the designated waste container. This also includes any contaminated

consumables such as weigh boats or filter paper.

Step 3: Collect Liquid Waste. For solutions containing Perindoprilat Lactam B, collect them

in a designated, sealed, and clearly labeled container[8]. Do not mix with other solvent waste

streams unless confirmed to be compatible.

Step 4: Labeling. The waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name: "Perindoprilat Lactam B". The date of accumulation should

also be clearly marked.

Storage of Chemical Waste
Proper storage of chemical waste is essential to maintain a safe laboratory environment[9].

Step 1: Secure Storage Location. Store the hazardous waste container in a designated, well-

ventilated area, away from general laboratory traffic[9].

Step 2: Secondary Containment. Place the waste container in a secondary containment bin

to prevent the spread of material in case of a leak or spill[7].
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Step 3: Segregation from Incompatibles. Ensure the waste is stored separately from

incompatible materials.

Final Disposal Procedure
The final disposal of Perindoprilat Lactam B must be handled by a licensed hazardous waste

management company[1].

Step 1: Engage a Professional Disposal Service. Contact your institution's Environmental

Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous

waste. They will have contracts with approved waste disposal vendors.

Step 2: Recommended Disposal Method. The recommended method of disposal for

Perindoprilat Lactam B is incineration in a chemical incinerator equipped with an

afterburner and scrubber[1][10]. This ensures the complete destruction of the compound.

Step 3: Documentation. Maintain records of the waste disposal, including the date, quantity,

and the name of the disposal company, in accordance with your institution's policies and

regulatory requirements.

Decontamination and Spill Management
Decontamination of Labware and Surfaces

Step 1: Gross Decontamination. For glassware and equipment, first rinse with a suitable

solvent (e.g., ethanol or methanol) to remove the bulk of the chemical residue. Collect this

rinse as hazardous waste.

Step 2: Thorough Cleaning. Wash the rinsed labware with soap and water.

Step 3: Surface Cleaning. For benchtops and other surfaces, wipe down with a damp cloth. If

a significant amount of material was present, use a suitable cleaning agent and collect the

cleaning materials as hazardous waste.

Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b583970/docs?utm_src=pdf-body#perindoprilat-lactam-b-proper-disposal-procedures
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12015
https://www.benchchem.com/product/b583970/docs?utm_src=pdf-body#perindoprilat-lactam-b-proper-disposal-procedures
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12015
https://www.tcichemicals.com/BE/en/sds/P2968_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Evacuate and Secure the Area. If the spill is large or in a poorly ventilated area,

evacuate non-essential personnel and restrict access to the area.

Step 2: Don Appropriate PPE. Wear at a minimum a lab coat, safety goggles, and chemical-

resistant gloves. For larger spills, respiratory protection may be necessary.

Step 3: Contain and Absorb the Spill. For solid spills, carefully sweep up the material to avoid

creating dust and place it in the hazardous waste container[10]. For liquid spills, use an inert

absorbent material to contain and soak up the spill.

Step 4: Clean the Spill Area. Once the bulk of the spill has been collected, decontaminate

the area as described above.

Step 5: Dispose of Contaminated Materials. All materials used to clean up the spill, including

absorbent pads and contaminated PPE, must be placed in the hazardous waste container

for proper disposal[8].

Environmental Considerations
While there is no specific data on the ecotoxicity of Perindoprilat Lactam B, the parent

compound, perindoprilat, is not expected to be toxic to aquatic organisms at the Maximum

Expected Environmental Concentration (MEEC)[11]. However, the precautionary principle

should be applied, as the release of any pharmaceutical compound into the environment is

undesirable[12]. Proper disposal via incineration is the most effective way to prevent

environmental release.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Perindoprilat Lactam B.
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Perindoprilat Lactam B Disposal Workflow
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Caption: Decision workflow for the safe disposal of Perindoprilat Lactam B.
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Conclusion
The proper disposal of Perindoprilat Lactam B is a critical aspect of laboratory safety and

environmental responsibility. By adhering to the principles of hazard identification, regulatory

compliance, and proper waste management protocols, researchers can ensure that this

chemical is handled safely throughout its lifecycle. The key to successful implementation of

these procedures is a proactive approach to waste management, including proper training for

all laboratory personnel and close collaboration with your institution's Environmental Health and

Safety department.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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